Cas no 1806277-73-5 (2,5-Difluoro-3-methylbenzenesulfonamide)

• Product Name: 2,5-Difluoro-3-methylbenzenesulfonamide
• CAS No: 1806277-73-5
• MF: C₇H₇F₂NO₂S
• MW: 207.19778752327
• CID: 4707149
• Update Time: 2025-08-02

2,5-Difluoro-3-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-Difluoro-3-methylbenzenesulfonamide

• Inchi： 1S/C7H7F2NO2S/c1-4-2-5(8)3-6(7(4)9)13(10,11)12/h2-3H,1H3,(H2,10,11,12)
• InChI Key： NXLSIASKBARBAZ-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=C(C)C=1F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 275
• Topological Polar Surface Area: 68.5

Additional information on 2,5-Difluoro-3-methylbenzenesulfonamide

Comprehensive Guide to 2,5-Difluoro-3-methylbenzenesulfonamide (CAS No. 1806277-73-5): Properties, Applications, and Market Insights

2,5-Difluoro-3-methylbenzenesulfonamide (CAS No. 1806277-73-5) is a specialized sulfonamide derivative with unique chemical properties that make it valuable in pharmaceutical and agrochemical research. This compound belongs to the class of fluorinated aromatic sulfonamides, which are increasingly sought after due to their enhanced stability and bioactivity. Researchers and industry professionals frequently search for "2,5-Difluoro-3-methylbenzenesulfonamide uses" or "CAS 1806277-73-5 suppliers," highlighting its growing relevance in synthetic chemistry.

The molecular structure of 2,5-Difluoro-3-methylbenzenesulfonamide features two fluorine atoms at the 2 and 5 positions and a methyl group at the 3 position of the benzene ring, attached to a sulfonamide functional group. This arrangement contributes to its distinct electrophilic character and makes it a versatile intermediate in organic synthesis. Recent trends in drug discovery emphasize the importance of fluorinated compounds, as they often exhibit improved metabolic stability and membrane permeability—key factors driving interest in this chemical.

In pharmaceutical applications, 2,5-Difluoro-3-methylbenzenesulfonamide serves as a critical building block for developing enzyme inhibitors and receptor modulators. Its structural motifs are particularly useful in designing candidates for central nervous system (CNS) therapeutics, a hot topic in 2024 due to rising global focus on neurological disorders. Searches like "fluorinated sulfonamides in drug development" or "1806277-73-5 solubility data" reflect the compound's significance in medicinal chemistry workflows.

The agrochemical sector also benefits from 2,5-Difluoro-3-methylbenzenesulfonamide, where it acts as a precursor for herbicidal and fungicidal agents. With sustainable agriculture gaining traction, queries such as "eco-friendly fluorinated pesticides" align with this compound's potential role in next-generation crop protection formulas. Its lipophilicity, enhanced by fluorine atoms, improves the bioavailability of derived active ingredients.

From a synthetic chemistry perspective, CAS 1806277-73-5 demonstrates notable reactivity in nucleophilic aromatic substitution (SNAr) reactions, enabling the creation of diverse heterocyclic frameworks. Laboratories frequently investigate "2,5-Difluoro-3-methylbenzenesulfonamide reaction conditions" to optimize yields in multi-step syntheses. The compound’s crystalline nature facilitates purification, a practical advantage emphasized in process chemistry forums.

Market analyses indicate steady growth in demand for difluorinated sulfonamides, driven by their expanding applications in material science (e.g., polymer additives) and diagnostic imaging. Suppliers catering to queries like "buy 2,5-Difluoro-3-methylbenzenesulfonamide" should note the compound’s classification as a non-hazardous research chemical under standard handling conditions, simplifying logistics compared to regulated substances.

Quality control of 1806277-73-5 typically involves HPLC purity testing and 1H/19F NMR verification, with industry benchmarks requiring ≥98% purity for most applications. Storage recommendations include protection from moisture at ambient temperature, as the compound exhibits excellent shelf stability—a detail often queried as "stability of fluorinated sulfonamides."

Environmental and regulatory considerations for 2,5-Difluoro-3-methylbenzenesulfonamide remain favorable, with no significant ecotoxicity reported. This positions it as a preferable alternative to traditional halogenated compounds in line with green chemistry principles, a major focus area for research institutions in 2024. Related searches include "biodegradability of fluorinated aromatics" and "REACH compliance sulfonamides."

Future research directions may explore the compound’s utility in metal-organic frameworks (MOFs) or as a ligand in catalytic systems, addressing trending topics like "fluorinated linkers in MOF design." As patent analyses show increasing filings involving difluoromethylbenzenesulfonamide derivatives, CAS 1806277-73-5 is poised to maintain its relevance in cutting-edge chemical innovation.